Beryllium;octadecanoate
Description
Beryllium octadecanoate (Be(C18H35O2)2) is a coordination compound in which beryllium (Be<sup>2+</sup>) is covalently bonded to two octadecanoate (stearate) ligands. Unlike other alkaline earth metals (e.g., Mg, Ca), beryllium exhibits predominantly covalent bonding due to its small atomic radius (1.12 Å), high ionization energy (9.32 eV), and strong polarizing power . This covalent character aligns its chemistry more closely with aluminum than with its group 2 counterparts .
Properties
CAS No. |
16687-38-0 |
|---|---|
Molecular Formula |
C36H70BeO4 |
Molecular Weight |
575.9 g/mol |
IUPAC Name |
beryllium;octadecanoate |
InChI |
InChI=1S/2C18H36O2.Be/c2*1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;/h2*2-17H2,1H3,(H,19,20);/q;;+2/p-2 |
InChI Key |
BJBMPMLMQJKBCU-UHFFFAOYSA-L |
SMILES |
[Be+2].CCCCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCCCC(=O)[O-] |
Canonical SMILES |
[Be+2].CCCCCCCCCCCCCCCCCC(=O)[O-].CCCCCCCCCCCCCCCCCC(=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural and Bonding Comparison
| Compound | Bonding Type | Coordination Geometry | Atomic Radius (Å) | Electronegativity (Pauling) |
|---|---|---|---|---|
| Beryllium octadecanoate | Covalent | Linear or Tetrahedral | 1.12 | 1.57 |
| Magnesium stearate | Ionic | Octahedral | 1.60 | 1.31 |
| Calcium stearate | Ionic | Octahedral | 1.94 | 1.00 |
| Aluminum stearate | Covalent | Octahedral | 1.43 | 1.61 |
Thermal and Physical Properties
Beryllium compounds generally exhibit higher thermal stability compared to group 2 analogs. For example, beryllium oxide (BeO) melts at 2,507°C, far exceeding MgO (2,852°C) and CaO (2,572°C) in stability under oxidative conditions . While direct data on beryllium octadecanoate’s melting point is scarce, its decomposition temperature is expected to exceed 300°C, comparable to aluminum stearate (∼200–250°C) but higher than magnesium stearate (∼120–150°C) .
Table 2: Thermal Stability Comparison
| Compound | Decomposition Temperature (°C) | Solubility in Water (g/100 mL) |
|---|---|---|
| Beryllium octadecanoate | >300 (estimated) | Insoluble |
| Magnesium stearate | 120–150 | 0.004 |
| Calcium stearate | 160–180 | 0.02 |
| Aluminum stearate | 200–250 | Insoluble |
Toxicity and Regulatory Considerations
Beryllium compounds are significantly more toxic than their group 2 or aluminum analogs. Chronic exposure to beryllium compounds can cause berylliosis (chronic lung disease) and has been linked to lung cancer in occupational settings . Regulatory limits for beryllium exposure are stringent: the U.S. Occupational Safety and Health Administration (OSHA) sets a permissible exposure limit (PEL) of 0.2 µg/m³ for beryllium, compared to 15 mg/m³ for magnesium stearate .
Table 3: Toxicity and Regulatory Limits
| Compound | OSHA PEL (µg/m³) | Carcinogenicity Classification (IARC) |
|---|---|---|
| Beryllium octadecanoate | 0.2 | Group 1 (Carcinogenic) |
| Magnesium stearate | 15,000 | Not classified |
| Aluminum stearate | 15,000 | Not classified |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
